(S)-Amino-o-tolyl-acetic acid

• IUPAC Name: (2S)-2-amino-2-(2-methylphenyl)acetic acid
• InChI: InChI=1S/C9H11NO2/c1-6-4-2-3-5-7(6)8(10)9(11)12/h2-5,8H,10H2,1H3,(H,11,12)/t8-/m0/s1
• InChI Key: FLYIRERUSAMCDQ-QMMMGPOBSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C(=O)O)N
• Isomeric SMILES: CC1=CC=CC=C1[C@@H](C(=O)O)N
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers. It may also include information about its occurrence or synthesis.

Synthesis Analysis

Synthesis analysis involves understanding the methods and conditions under which the compound can be synthesized. This can involve various chemical reactions and processes.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes understanding the reactivity of the compound and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and reactivity. These properties can often be predicted using computational methods or determined experimentally.

Scientific Research Applications

1. Role in Interstellar Chemistry

(S)-Amino-o-tolyl-acetic acid, structurally related to acetic acid (CH3COOH), is significant in interstellar chemistry. Acetic acid plays a crucial role in forming glycine, the simplest amino acid, and subsequently peptides. It is found in various cosmic environments, including hot cores, comet comas, and comet surfaces. The isomer-selective formation of acetic acid in polar ice mixtures upon exposure to ionizing radiation suggests its importance in interstellar ice chemistry, impacting the abundance of C2H4O2 isomers in space (Kleimeier et al., 2020).

2. Corrosion Inhibition

Amino acids, including those structurally related to this compound, demonstrate corrosion inhibitive performance. The corrosion inhibition effects of amino acids on various metals were investigated, revealing their potential as sustainable, biodegradable corrosion inhibitors (Kaya et al., 2016).

3. Diagnostic Tool in Metabolic Profiling

In metabolic profiling, acetic anhydride’s reactivity with the amine group of amino acids, including those similar to this compound, is used for enhancing nuclear magnetic resonance spectra of biomolecules. This technique aids in identifying biomarkers in clinical diagnostics and understanding molecular processes in living cells (Wilson et al., 2009).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems or processes.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. This can include studying the compound’s effects on cells or organisms, and determining safe handling procedures.

Future Directions

Future directions could involve further studies on the compound’s properties or applications, development of new synthesis methods, or investigation of its biological activity.